Structure–function analysis of the C-3 position in analogues of microbial behavioural modulators HHQ and PQS†

Organic & Biomolecular Chemistry Pub Date: 2012-09-26 DOI: 10.1039/C2OB26823J

Abstract

2-Heptyl-3-hydroxy-4-quinolone (PQS) and its precursor 2-heptyl-4-quinolone (HHQ) are key signalling molecules of the important nosocomial pathogen Pseudomonas aeruginosa. We have recently reported an interkingdom dimension to these molecules, influencing key virulence traits in a broad spectrum of microbial species and in the human pathogenic yeast Candida albicans. For the first time, targeted chemical derivatisation of the C-3 position was undertaken to investigate the structural and molecular properties underpinning the biological activity of these compounds in P. aeruginosa, and using Bacillus subtilis as a suitable model system for investigating modulation of interspecies behaviour.

Graphical abstract: Structure–function analysis of the C-3 position in analogues of microbial behavioural modulators HHQ and PQS
Structure–function analysis of the C-3 position in analogues of microbial behavioural modulators HHQ and PQS†
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Organic & Biomolecular Chemistry
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